Cas no 1699632-77-3 (3-(benzylamino)methyloxolan-3-ol)

• Product Name: 3-(benzylamino)methyloxolan-3-ol
• CAS No: 1699632-77-3
• MDL: MFCD18333950
• CID: 4611613
• PubChem ID: 103646069
• Update Time: 2025-07-22

3-(benzylamino)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(benzylamino)methyl]oxolan-3-ol
• 3-(benzylamino)methyloxolan-3-ol

• MDL： MFCD18333950

Additional information on 3-(benzylamino)methyloxolan-3-ol

Recent Advances in the Study of 3-(Benzylamino)methyloxolan-3-ol (CAS: 1699632-77-3): A Comprehensive Research Brief

The compound 3-(benzylamino)methyloxolan-3-ol (CAS: 1699632-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and timeliness of the data.

Recent studies have focused on the synthesis and structural characterization of 3-(benzylamino)methyloxolan-3-ol. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's molecular structure and purity. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate. The compound's unique structural features, such as the oxolan-3-ol moiety and benzylamino group, suggest possible interactions with biological targets, making it a promising subject for further investigation.

In vitro and in vivo studies have revealed that 3-(benzylamino)methyloxolan-3-ol exhibits notable biological activity, particularly in modulating specific enzymatic pathways. For instance, preliminary data indicate its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings have spurred interest in its application as a lead compound for the development of novel therapeutics targeting diseases such as cancer and autoimmune disorders. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its pharmacological properties.

Another area of research has focused on the compound's pharmacokinetic and toxicological profiles. Early-stage preclinical studies suggest that 3-(benzylamino)methyloxolan-3-ol has favorable bioavailability and a manageable safety profile, although comprehensive toxicology studies are still underway. These results are encouraging for its progression into more advanced stages of drug development, but challenges such as metabolic stability and potential off-target effects need to be addressed.

In conclusion, 3-(benzylamino)methyloxolan-3-ol (CAS: 1699632-77-3) represents a promising candidate for further exploration in the pharmaceutical industry. Its unique chemical structure and preliminary biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its synthesis, understanding its mechanism of action, and evaluating its efficacy in disease models. The insights gained from these efforts could pave the way for the development of new therapeutic agents with significant clinical impact.